Cas no 90250-69-4 ([1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl-)

[1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl- structure
90250-69-4 structure
Product Name:[1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl-
CAS No:90250-69-4
MF:C24H37FO
MW:360.548391103745
CID:791307
PubChem ID:71429606
Update Time:2025-04-19

[1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl-
    • 1-(3-fluoro-4-methylphenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol
    • 1~3~-Fluoro-1~4~-methyl-3~4~-pentyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
    • DTXSID10848278
    • 90250-69-4
    • Inchi: 1S/C24H37FO/c1-3-4-5-6-19-8-10-20(11-9-19)21-13-15-24(26,16-14-21)22-12-7-18(2)23(25)17-22/h7,12,17,19-21,26H,3-6,8-11,13-16H2,1-2H3
    • InChI Key: YFHKJZRGARMZFL-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)C1(CCC(CC1)C1CCC(CCCCC)CC1)O

Computed Properties

  • Exact Mass: 360.28284396g/mol
  • Monoisotopic Mass: 360.28284396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 20.2Ų

[1,1'-Bicyclohexyl]-4-ol, 4-(3-fluoro-4-methylphenyl)-4'-pentyl- Related Literature

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